Cas no 1159511-47-3 (6-(2-Aminoethyl)-1H-indazole)

• Product Name: 6-(2-Aminoethyl)-1H-indazole
• CAS No: 1159511-47-3
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD12028581
• CID: 4574103
• PubChem ID: 44119256
• Update Time: 2025-07-18

6-(2-Aminoethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indazol-6-yl)ethanamine
• 6-(2-Aminoethyl)-1H-indazole
• 1H-Indazole-6-ethanamine
• 2-(2H-indazol-6-yl)ethan-1-amine
• Z2027049525

• MDL： MFCD12028581
• Inchi： 1S/C9H11N3/c10-4-3-7-1-2-8-6-11-12-9(8)5-7/h1-2,5-6H,3-4,10H2,(H,11,12)
• InChI Key： WPDRJEQNMNFKOY-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2C=N1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-(2-Aminoethyl)-1H-indazole

Research Brief on 6-(2-Aminoethyl)-1H-indazole (CAS: 1159511-47-3): Recent Advances and Applications

6-(2-Aminoethyl)-1H-indazole (CAS: 1159511-47-3) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its indazole core and aminoethyl side chain, has shown promising potential in various therapeutic applications, including oncology, neurology, and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its utility as a scaffold for drug development.

One of the key areas of research involving 6-(2-Aminoethyl)-1H-indazole is its role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often implicated in disease states. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high binding affinity for specific protein targets involved in cancer cell proliferation. The study utilized X-ray crystallography and molecular docking simulations to reveal the structural basis for its inhibitory effects, providing a foundation for the design of more potent derivatives.

In addition to its anticancer properties, 6-(2-Aminoethyl)-1H-indazole has been investigated for its neuroprotective effects. A recent preclinical study highlighted its ability to cross the blood-brain barrier and modulate neurotransmitter systems, suggesting potential applications in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The compound's ability to act as a selective agonist for certain receptor subtypes was confirmed through in vitro and in vivo assays, though further clinical validation is required.

Another notable advancement is the use of 6-(2-Aminoethyl)-1H-indazole as a building block for the synthesis of novel bioactive molecules. Researchers have reported its incorporation into larger pharmacophores to enhance target specificity and reduce off-target effects. For instance, a 2024 patent application described its conjugation with peptide sequences to create hybrid compounds with improved therapeutic indices. Such innovations underscore the versatility of this compound in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 6-(2-Aminoethyl)-1H-indazole. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have employed computational modeling and high-throughput screening to identify optimal modifications, with some derivatives already entering early-phase clinical trials.

In conclusion, 6-(2-Aminoethyl)-1H-indazole (CAS: 1159511-47-3) represents a compelling candidate for further investigation in the pharmaceutical sciences. Its multifaceted biological activities and adaptability as a chemical scaffold make it a valuable asset in the quest for novel therapeutics. Continued research, particularly in optimizing its pharmacological profile, will be crucial for realizing its full potential in clinical settings.